Cas no 1448048-11-0 (2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone)
2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluorophenyl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone
- 2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one
- 1448048-11-0
- AKOS024572141
- 2-(4-fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone
- F6477-0224
- 2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone
-
- Inchi: 1S/C19H18FN3OS2/c20-16-3-1-14(2-4-16)11-18(24)22-6-8-23(9-7-22)19-21-17(13-26-19)15-5-10-25-12-15/h1-5,10,12-13H,6-9,11H2
- InChI Key: YIZMGWMMMLRDMT-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CSC=C2)N=C1N1CCN(C(CC2C=CC(=CC=2)F)=O)CC1
Computed Properties
- Exact Mass: 387.08753272g/mol
- Monoisotopic Mass: 387.08753272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 92.9Ų
2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6477-0224-2μmol |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-5μmol |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 5μl |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-10μmol |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 10μl |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-20μmol |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 20μl |
$79.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-1mg |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-2mg |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-3mg |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 3mg |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-4mg |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 4mg |
$66.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-5mg |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 5mg |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6477-0224-10mg |
2-(4-fluorophenyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one |
1448048-11-0 | 90%+ | 10mg |
$79.0 | 2023-05-20 |
2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone
Introduction to 2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone and Its Significance in Modern Chemical Biology
2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone, identified by its CAS number 1448048-11-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a fluorophenyl moiety, a piperazine ring system, and a thiazole fused with a thiophene ring, which collectively contribute to its unique chemical and biological properties.
The fluorophenyl substituent is particularly noteworthy, as fluorine-containing aromatic compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This feature makes such molecules valuable candidates for drug discovery programs. The presence of the piperazine ring further enhances the compound's pharmacological profile, as piperazine derivatives are known for their role in modulating neurotransmitter systems and their utility in the treatment of various neurological and psychiatric disorders.
Moreover, the thiazole-thiophene hybrid core is a structural motif that has been extensively studied for its biological activity. Thiazole derivatives, in particular, have demonstrated significant promise in the development of antimicrobial, antifungal, and anti-inflammatory agents. The combination of these structural elements in 2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone suggests that it may exhibit multifaceted biological activities, making it a compelling subject for further investigation.
In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are critical mediators of many cellular processes. The complex architecture of 2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone provides multiple interaction points with potential PPI targets, thereby opening up possibilities for its use in modulating signaling pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.
One of the most exciting aspects of this compound is its potential application in the field of targeted therapy. The precise arrangement of functional groups allows for selective binding to specific biological targets, which is a key requirement for effective drug design. Additionally, the compound's ability to cross the blood-brain barrier has been suggested by preliminary studies, making it a candidate for treating central nervous system disorders.
The synthesis of 2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone involves multiple steps that showcase the ingenuity of modern synthetic chemistry. The introduction of the fluorophenyl group requires careful control to ensure high regioselectivity, while the construction of the piperazine-thiazole-thiophene scaffold demands an understanding of advanced organic transformations. These synthetic challenges make this compound not only a biologically relevant molecule but also a valuable tool for chemists seeking to push the boundaries of synthetic methodology.
Recent advances in computational chemistry have also contributed to our understanding of how 2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yli thiazol -2 -y l)piperazin -1 -y l)ethanone) interacts with biological targets. Molecular docking studies have predicted several potential binding modes with proteins involved in key cellular processes. These predictions have been validated by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing strong evidence for the compound's binding affinity and specificity.
The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are crucial factors for determining its suitability as a drug candidate. Further studies are needed to fully elucidate its pharmacokinetic profile and to identify any potential liabilities that may arise from its metabolism or excretion.
In conclusion, 2 -( 4 - Fluoro phen yl ) - 1 -( 4 - ( 4 - ( thi o phen - 3 - yl ) thi az ol - 2 - y l ) piper azin e - 1 - y l ) eth an one represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As our understanding of its properties continues to grow, this compound is likely to play an important role in advancing our knowledge of disease mechanisms and in the discovery of new treatments.
1448048-11-0 (2-(4-Fluorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)